Cas no 13595-73-8 (1-Hexanesulfonic acid)
1-Hexanesulfonic acid structure
Product Name:1-Hexanesulfonic acid
CAS No:13595-73-8
MF:C6H14O3S
MW:166.238561153412
CID:134887
PubChem ID:49937
Update Time:2025-04-19
1-Hexanesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanesulfonic acid
- hexane-1-sulfonic acid
- 1-hexylsulfonic acid
- AC1L2MN9
- AG-D-73418
- CPD0-2074
- CTK0H3578
- hexane sulfonic acid
- hexane-1-sulphonic acid
- hexanesulfonate
- hexa-sulphonic acid
- n-hexane-1-sulfonic acid
- Hexanesulfonic acid
- 1-Hexanesulfonicacid
- NS00015520
- DTXSID20275556
- 13595-73-8
- AKOS006230662
- FYAQQULBLMNGAH-UHFFFAOYSA-N
- EN300-6496552
- SCHEMBL22200
- CHEMBL1208318
-
- Inchi: 1S/C6H14O3S/c1-2-3-4-5-6-10(7,8)9/h2-6H2,1H3,(H,7,8,9)
- InChI Key: FYAQQULBLMNGAH-UHFFFAOYSA-N
- SMILES: S(CCCCCC)(=O)(=O)O
Computed Properties
- Exact Mass: 166.06642
- Monoisotopic Mass: 166.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.137
- Refractive Index: 1.462
- PSA: 54.37
1-Hexanesulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6496552-0.05g |
hexane-1-sulfonic acid |
13595-73-8 | 95% | 0.05g |
$19.0 | 2023-05-30 | |
| Enamine | EN300-6496552-0.1g |
hexane-1-sulfonic acid |
13595-73-8 | 95% | 0.1g |
$19.0 | 2023-05-30 | |
| Enamine | EN300-6496552-0.25g |
hexane-1-sulfonic acid |
13595-73-8 | 95% | 0.25g |
$19.0 | 2023-05-30 | |
| Enamine | EN300-6496552-0.5g |
hexane-1-sulfonic acid |
13595-73-8 | 95% | 0.5g |
$21.0 | 2023-05-30 | |
| Enamine | EN300-6496552-1.0g |
hexane-1-sulfonic acid |
13595-73-8 | 95% | 1g |
$27.0 | 2023-05-30 | |
| Enamine | EN300-6496552-2.5g |
hexane-1-sulfonic acid |
13595-73-8 | 95% | 2.5g |
$30.0 | 2023-05-30 | |
| Enamine | EN300-6496552-5.0g |
hexane-1-sulfonic acid |
13595-73-8 | 95% | 5g |
$37.0 | 2023-05-30 | |
| Enamine | EN300-6496552-10.0g |
hexane-1-sulfonic acid |
13595-73-8 | 95% | 10g |
$41.0 | 2023-05-30 | |
| Aaron | AR0072SU-1g |
1-Hexanesulfonic acid |
13595-73-8 | 95% | 1g |
$52.00 | 2023-12-16 | |
| Aaron | AR0072SU-2.5g |
1-Hexanesulfonic acid |
13595-73-8 | 95% | 2.5g |
$53.00 | 2023-12-16 |
1-Hexanesulfonic acid Related Literature
-
Kazimierz Wrobel,Katarzyna Wrobel,Joseph A. Caruso J. Anal. At. Spectrom. 2002 17 1048
-
Gertraud Suhren,Karin Knappstein Analyst 1998 123 2797
-
Hassan Abbasi,Karl-Erik Hellen?s Analyst 1998 123 2725
-
Reza Tayebee,Mostafa M. Amini,Hooriyeh Rostamian,Azam Aliakbari Dalton Trans. 2014 43 1550
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